Cas no 1701865-41-9 (6-(2,4-dichlorophenyl)pyrimidin-4-ol)

• Product Name: 6-(2,4-dichlorophenyl)pyrimidin-4-ol
• CAS No: 1701865-41-9
• MF: C₁₀H₆Cl₂N₂O
• MW: 241.073440074921
• CID: 5579948
• Update Time: 2025-06-08

6-(2,4-dichlorophenyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 6-(2,4-dichlorophenyl)-
• 6-(2,4-dichlorophenyl)pyrimidin-4-ol

• Inchi： 1S/C10H6Cl2N2O/c11-6-1-2-7(8(12)3-6)9-4-10(15)14-5-13-9/h1-5H,(H,13,14,15)
• InChI Key： RUISHJMFWJOJCB-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=C(Cl)C=C2Cl)=CC(=O)N1

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 383.8±52.0 °C(Predicted)
• pka: 7.66±0.40(Predicted)

Additional information on 6-(2,4-dichlorophenyl)pyrimidin-4-ol

Comprehensive Overview of 6-(2,4-dichlorophenyl)pyrimidin-4-ol (CAS No. 1701865-41-9)

6-(2,4-dichlorophenyl)pyrimidin-4-ol (CAS No. 1701865-41-9) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a dichlorophenyl moiety attached to a pyrimidine core, exhibits potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in heterocyclic compounds like 6-(2,4-dichlorophenyl)pyrimidin-4-ol aligns with current trends in green chemistry and sustainable synthesis. As industries seek eco-friendly alternatives, this compound’s potential for catalytic applications and low-toxicity intermediates makes it a subject of rigorous study. Recent publications highlight its utility in cross-coupling reactions, a hot topic in organic chemistry forums and AI-driven research platforms like Reaxys or SciFinder.

From a structure-activity relationship (SAR) perspective, the dichlorophenyl group in 6-(2,4-dichlorophenyl)pyrimidin-4-ol enhances electron-withdrawing effects, which may influence binding affinity in biological targets. This feature is frequently queried in search engines by researchers investigating molecular docking or fragment-based drug design. The compound’s logP and hydrogen bonding capacity are also critical parameters for ADMET profiling, a recurring theme in pharmaceutical SEO keywords.

In agrochemical contexts, 6-(2,4-dichlorophenyl)pyrimidin-4-ol is explored for its potential as a plant growth regulator or pesticide intermediate. With rising global demand for crop protection solutions, this compound’s mode of action against fungal pathogens is under scrutiny. Patent databases reveal its inclusion in formulations targeting resistance management, a key concern for farmers and agronomists searching for next-generation agrochemicals.

The synthesis of 6-(2,4-dichlorophenyl)pyrimidin-4-ol typically involves Pd-catalyzed coupling or microwave-assisted cyclization, methods often discussed in high-throughput synthesis webinars. Its crystalline properties and solubility profile are frequently analyzed via X-ray diffraction (XRD) and HPLC purity assays, topics ranking high in analytical chemistry search queries. Regulatory compliance databases such as PubChem emphasize its non-hazardous classification under standard handling conditions.

Emerging applications include its use in organic electronics, where its conjugated π-system contributes to charge transport in semiconducting materials. This aligns with trending searches on OLED precursors and flexible electronics. As industries pivot toward renewable energy, the compound’s photophysical properties are being optimized for light-emitting diodes (LEDs) and solar cell components.

In summary, 6-(2,4-dichlorophenyl)pyrimidin-4-ol (CAS No. 1701865-41-9) represents a versatile scaffold bridging medicinal chemistry, agrochemical innovation, and advanced materials. Its multidisciplinary relevance ensures continued visibility in both academic literature and industrial R&D pipelines, addressing pressing challenges from drug resistance to energy-efficient technologies.